Cas no 1805735-43-6 (Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate)

• Product Name: Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate
• CAS No: 1805735-43-6
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 4955689
• Update Time: 2025-06-14

Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate

• Inchi： 1S/C12H14O4S/c1-2-16-12(15)10-5-4-9(17)7-8(10)3-6-11(13)14/h4-5,7,17H,2-3,6H2,1H3,(H,13,14)
• InChI Key： NKTOXOGNUSDLIS-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)OCC)=C(C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate

Recent Advances in the Study of Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate (CAS: 1805735-43-6)

Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate (CAS: 1805735-43-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique mercapto and carboxyl functional groups, has shown promising potential in various applications, including drug development and biochemical assays. Recent studies have focused on elucidating its synthesis pathways, structural properties, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the compound's role as a building block in the synthesis of more complex molecules. Researchers have successfully utilized Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate in the development of novel thiol-containing compounds, which are known for their reactivity and utility in conjugation reactions. These reactions are particularly relevant in the design of targeted drug delivery systems and bioconjugation techniques, where precise control over molecular interactions is crucial.

In addition to its synthetic applications, recent studies have explored the biological activities of Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate. Preliminary findings suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these findings and explore the underlying mechanisms of action.

The structural elucidation of Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate has also been a focal point of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's molecular structure and purity. These studies have provided a solid foundation for future research, ensuring that the compound can be reliably synthesized and characterized for various applications.

Another noteworthy development is the exploration of Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate in the field of materials science. Researchers have investigated its potential as a ligand for metal-organic frameworks (MOFs) and other coordination polymers. The compound's ability to form stable complexes with transition metals opens up new possibilities for the design of functional materials with applications in catalysis, sensing, and drug delivery.

Despite these promising advancements, challenges remain in the large-scale synthesis and application of Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate. Current research efforts are directed toward optimizing synthetic routes to improve yield and purity, as well as exploring its compatibility with other chemical and biological systems. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, Ethyl 2-(2-carboxyethyl)-4-mercaptobenzoate (CAS: 1805735-43-6) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a subject of ongoing investigation, with the potential to contribute significantly to advancements in drug development, materials science, and beyond. Future studies will likely focus on expanding its utility and addressing current limitations, paving the way for innovative solutions in the field.